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Compound of Interest

Compound Name: Dihydromorin

Cat. No.: B179768 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical component of laboratory operations. This

guide provides essential safety and logistical information for the proper disposal of

dihydromorin, a flavonoid compound. Adherence to these procedures is vital for personnel

safety and environmental protection.

Dihydromorin Hazard Profile
While comprehensive quantitative toxicity and environmental hazard data for dihydromorin
are not readily available in published safety data sheets, the compound is classified under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS) with the

following hazard statements.[1] This information dictates the necessary precautions for

handling and disposal.
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Hazard Category
GHS Hazard
Statement (H-
phrase)

Signal Word Pictogram

Acute Toxicity (Oral)
H302: Harmful if

swallowed
Warning

Skin

Corrosion/Irritation

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation
Warning

Specific Target Organ

Toxicity

H335: May cause

respiratory irritation
Warning

Acute Toxicity

(Dermal)
No data available - -

Aquatic Toxicity No data available - -

Quantitative data such as LD50 (median lethal dose) and environmental fate information are

not currently available in readily accessible safety data sheets.

Step-by-Step Disposal Protocol
The primary methods for the disposal of dihydromorin are through a licensed chemical

destruction facility or by controlled incineration with flue gas scrubbing.[2] Under no

circumstances should dihydromorin or its containers be disposed of in regular trash or

discharged into the sewer system.[2]

1. Personal Protective Equipment (PPE):

Before handling dihydromorin waste, ensure appropriate PPE is worn, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

Laboratory coat
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2. Waste Segregation and Collection:

Collect dihydromorin waste in a designated, properly labeled hazardous waste container.

The container must be made of a material compatible with dihydromorin and be in good

condition with a secure lid.

Do not mix dihydromorin waste with other incompatible chemical waste streams.

3. Labeling of Hazardous Waste:

The waste container must be clearly labeled as "Hazardous Waste."

The label should include:

The full chemical name: "Dihydromorin"

The quantity of waste

The date of waste generation

The location of origin (e.g., laboratory room number)

The name and contact information of the principal investigator or responsible person.

The appropriate hazard pictograms (Exclamation Mark).

4. Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from general laboratory traffic.

Ensure the storage area is cool and dry.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the dihydromorin waste.
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Follow all institutional procedures for hazardous waste disposal requests.

6. Decontamination of Empty Containers:

Empty containers that held dihydromorin should be triple-rinsed with a suitable solvent

(e.g., ethanol or acetone).

The rinsate from this process must be collected and disposed of as hazardous waste along

with the dihydromorin.

After triple-rinsing, the container can be managed as non-hazardous waste, in accordance

with institutional policies. Deface the original label before disposal.

Disposal Workflow
The following diagram outlines the decision-making and operational process for the proper

disposal of dihydromorin waste.
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Caption: Dihydromorin Disposal Workflow.

By following these procedures, laboratory professionals can ensure the safe handling and

compliant disposal of dihydromorin, minimizing risks to themselves and the environment.

Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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